Cas no 2138308-93-5 (6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile)
6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 2138308-93-5
- 6-fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile
- EN300-734709
- 6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile
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- Inchi: 1S/C11H7FN2O2/c1-16-9-4-8(12)3-6-2-7(5-13)11(15)14-10(6)9/h2-4H,1H3,(H,14,15)
- InChI Key: ITKDLUPATYWAHC-UHFFFAOYSA-N
- SMILES: FC1C=C(C2=C(C=1)C=C(C#N)C(N2)=O)OC
Computed Properties
- Exact Mass: 218.04915563g/mol
- Monoisotopic Mass: 218.04915563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 62.1Ų
6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-734709-1.0g |
6-fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile |
2138308-93-5 | 1g |
$0.0 | 2023-06-06 |
6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile
Comprehensive Overview of 6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile (CAS No. 2138308-93-5)
6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile (CAS No. 2138308-93-5) is a fluorinated quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the quinoline-3-carbonitrile family, known for its versatile applications in drug discovery and material science. The presence of fluoro and methoxy substituents enhances its biological activity, making it a promising candidate for further exploration.
In recent years, the demand for fluorinated heterocycles like 6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile has surged due to their unique physicochemical properties. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents. The compound's cyano group further expands its utility in medicinal chemistry, enabling diverse synthetic modifications.
The synthesis of 6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile typically involves multi-step reactions, including cyclization and functional group interconversion. Its CAS No. 2138308-93-5 serves as a unique identifier in chemical databases, facilitating global research collaboration. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity.
From an industrial perspective, this compound aligns with the growing trend of green chemistry and sustainable synthesis. Its moderate solubility in organic solvents makes it suitable for high-throughput screening in drug development. Additionally, the fluoroquinoline scaffold is being investigated for its role in cancer therapeutics and neurodegenerative disease research, addressing critical healthcare challenges.
Environmental and safety studies indicate that 6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile exhibits favorable stability under standard laboratory conditions. Regulatory compliance is ensured through rigorous REACH and GMP guidelines, making it a reliable choice for academic and industrial applications. The compound's logP value and hydrogen bonding capacity further underscore its drug-likeness.
In the context of AI-driven drug discovery, 6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile has been featured in computational studies predicting bioactivity against various targets. Its molecular docking profiles suggest interactions with enzyme active sites, opening avenues for personalized medicine. This aligns with the increasing focus on precision oncology and targeted therapies in modern pharmacology.
Market analysts project steady growth for fluorinated quinoline derivatives, driven by their expanding applications in bioconjugation and diagnostic imaging. The compound's CAS No. 2138308-93-5 is frequently cited in patent literature, reflecting its commercial potential. As research continues, 6-Fluoro-2-hydroxy-8-methoxyquinoline-3-carbonitrile is poised to play a pivotal role in next-generation small-molecule therapeutics.
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